Cas no 26184-62-3 ((S)-(+)-2-Pentanol)

• Product Name: (S)-(+)-2-Pentanol
• CAS No: 26184-62-3
• MF: C₅H₁₂O
• MW: 88.1481819152832
• MDL: MFCD00065952
• CID: 52871
• PubChem ID: 2724896
• Update Time: 2025-10-28

(S)-(+)-2-Pentanol Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2-Pentanol
• (S)-2-Pentanole
• 2-Pentanol, (2S)-
• (S)-Pentan-2-ol
• s-2-pentanol
• (s)-2-pentanol
• AKOS015840326
• (2S)-2-pentanol
• EN300-253342
• AKOS006341288
• DTXSID901044955
• (2S)-pentan-2-ol
• Q20680358
• BDBM36158
• (s)(+)-2-pentanol
• (S)-(+)-2-Pentanol, 98%
• (s)-(-)-2-pentanol
• T72186
• (+)-2-Pentanol
• A5193
• s-(+)-2-pentanol
• P0743
• 26184-62-3
• (S)-(+)-2-Pentanol, ChiPros(R), produced by BASF, 98%
• MFCD00065952

• MDL： MFCD00065952
• Inchi： 1S/C5H12O/c1-3-4-5(2)6/h5-6H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： JYVLIDXNZAXMDK-YFKPBYRVSA-N
• SMILES： O[C@@H](C)CCC
• BRN： 1718820

Computed Properties

• Exact Mass: 88.08886
• Monoisotopic Mass: 88.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 27.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.81 g/mL at 25 °C(lit.)
• Melting Point: -50 °C
• Boiling Point: 119°C
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.406(lit.)
• Water Partition Coefficient: dissolution
• PSA: 20.23
• LogP: 1.16730
• Solubility: dissolve in water
• Specific Rotation: 13 º (c=neat)
• Optical Activity: [α]25/D +13°, neat

(S)-(+)-2-Pentanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H303-H305-H315-H319-H332-H335
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P312-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1105
• WGK Germany：2
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26
• RTECS：SA4900000
• Hazardous Material Identification：
• Risk Phrases：R10;R20;R37;R66
• Safety Term：S46
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Explosive Limit：9%
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Other Chemical Reagents

Additional information on (S)-(+)-2-Pentanol

(S)-(+)-2-Pentanol: A Comprehensive Overview

(S)-(+)-2-Pentanol, also known as (S)-sec-pentanol or 2-pentanol, is a chiral alcohol with the CAS number 26184-62-3. This compound is a five-carbon alcohol with a hydroxyl group (-OH) attached to the second carbon of a pentane chain. The "(S)" designation refers to its specific stereochemistry, indicating that the hydroxyl group is on the second carbon in an S configuration. This compound is widely recognized for its role in various industrial and chemical applications, including pharmaceuticals, food additives, and organic synthesis.

The synthesis of (S)-(+)-2-Pentanol can be achieved through several methods, including the reduction of ketones, catalytic hydrogenation, or biocatalytic processes. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, making it more accessible for large-scale production. For instance, researchers have employed enzymes such as alcohol dehydrogenases to achieve high enantiomeric excess in the production of (S)-(+)-2-Pentanol, which is crucial for its application in chiral drug intermediates.

In terms of physical properties, (S)-(+)-2-Pentanol has a boiling point of approximately 117°C and a melting point of -114°C. It is slightly soluble in water but miscible with organic solvents such as ethanol and ether. These properties make it suitable for use in various chemical reactions where solubility and volatility are critical factors.

The applications of (S)-(+)-2-Pentanol are diverse and expanding with ongoing research. In the pharmaceutical industry, it serves as an intermediate in the synthesis of chiral drugs, including beta-lactam antibiotics and other complex molecules. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and neuroprotective drugs due to its ability to modulate cellular signaling pathways.

In the food industry, (S)-(+)-2-Pentanol is used as a flavoring agent and stabilizer. Its pleasant odor and taste make it ideal for enhancing the sensory properties of food products. Additionally, it has been explored as a natural preservative due to its antimicrobial properties against common foodborne pathogens.

The environmental impact of (S)-(+)-2-Pentanol has also been a topic of recent research. Studies have shown that it biodegrades efficiently under aerobic conditions, making it an eco-friendly alternative to traditional chemical additives. Its low toxicity to aquatic organisms further supports its sustainable use in various industrial applications.

In conclusion, (S)-(+)-2-Pentanol is a versatile compound with significant potential across multiple industries. Its chiral nature, coupled with advancements in synthetic methodologies, positions it as a key player in modern chemical innovation. As research continues to uncover new applications and optimize its production processes, the importance of this compound in both scientific and industrial contexts will undoubtedly grow.